Cas no 146533-46-2 (3-Chloro-4-fluorobenzenesulfonamide)

• Product Name: 3-Chloro-4-fluorobenzenesulfonamide
• CAS No: 146533-46-2
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• MDL: MFCD00130211
• CID: 1067641
• PubChem ID: 7509883
• Update Time: 2025-06-13

3-Chloro-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluorobenzenesulfonamide
• 3-chloro-4-fluorobenzene-1-sulfonamide
• 3-chloro-4-fluoro-benzenesulphonamide
• AC1ONIFD
• CTK7C1221
• SureCN1700007
• T6652338
• DTXSID80428687
• SY065127
• CS-0446731
• EN300-134836
• AKOS005254783
• FS-4478
• 146533-46-2
• STL556246
• F2158-2257
• MFCD00130211
• SCHEMBL1700007
• CHEMBL4900588
• GS1030
• BBL102444
• DA-10138
• KKVQDRHEXRGIMI-UHFFFAOYSA-N
• Z45415589
• Benzenesulfonamide, 3-chloro-4-fluoro-
• SB78454

• MDL： MFCD00130211
• Inchi： 1S/C6H5ClFNO2S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3H,(H2,9,10,11)
• InChI Key： KKVQDRHEXRGIMI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N)(=O)=O)F

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Melting Point: 108-109°C

3-Chloro-4-fluorobenzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-Chloro-4-fluorobenzenesulfonamide

Professional Introduction to 3-Chloro-4-fluorobenzenesulfonamide (CAS No. 146533-46-2)

3-Chloro-4-fluorobenzenesulfonamide (CAS No. 146533-46-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro and fluoro substituents on a benzenesulfonamide backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 3-Chloro-4-fluorobenzenesulfonamide combines the electron-withdrawing effects of the sulfonamide group with the electronic influences of the chloro and fluoro atoms. The presence of these substituents not only enhances the compound's reactivity but also influences its interaction with biological targets, making it a promising candidate for drug discovery and development.

In recent years, there has been a growing interest in the exploration of halogenated aromatic sulfonamides due to their potential applications in medicinal chemistry. The halogen atoms, particularly chlorine and fluorine, introduce additional polarity and electronic diversity to the molecule, which can be exploited to modulate its pharmacokinetic and pharmacodynamic properties. This has led to extensive research into the synthesis and functionalization of compounds like 3-Chloro-4-fluorobenzenesulfonamide.

One of the most compelling aspects of 3-Chloro-4-fluorobenzenesulfonamide is its utility as a building block in the construction of more complex pharmaceutical agents. The sulfonamide group is a well-known pharmacophore that is frequently incorporated into drugs due to its ability to form hydrogen bonds and interact with biological macromolecules. By combining this with the chloro and fluoro substituents, researchers can fine-tune the properties of their synthetic targets to achieve desired biological activity.

The synthesis of 3-Chloro-4-fluorobenzenesulfonamide typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution, sulfonylation reactions, and halogenation processes. Each step must be meticulously controlled to avoid unwanted side products and to maintain the integrity of the desired molecular structure.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Chloro-4-fluorobenzenesulfonamide. For instance, catalytic processes and green chemistry principles have been employed to reduce waste and improve reaction efficiency. These innovations not only make the synthesis more environmentally friendly but also enhance the overall cost-effectiveness of producing this valuable intermediate.

The biological activity of 3-Chloro-4-fluorobenzenesulfonamide has been extensively studied in various preclinical models. Research indicates that this compound exhibits potential as an antimicrobial agent, with activity against certain bacterial strains. Additionally, its structural features suggest that it may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases.

In vitro studies have demonstrated that 3-Chloro-4-fluorobenzenesulfonamide can modulate the activity of specific enzymes by competing with natural substrates or by inducing conformational changes in protein structures. These interactions are critical for understanding its mechanism of action and for identifying potential off-target effects that may need to be addressed in further development.

The pharmacokinetic profile of 3-Chloro-4-fluorobenzenesulfonamide is another area of active investigation. Researchers are studying how the chloro and fluoro substituents influence absorption, distribution, metabolism, and excretion (ADME) properties. This information is crucial for optimizing dosing regimens and minimizing potential adverse effects.

In conclusion, 3-Chloro-4-fluorobenzenesulfonamide (CAS No. 146533-46-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key intermediate in drug development. As synthetic methodologies improve and our understanding of its biological effects deepens, 3-Chloro-4-fluorobenzenesulfonamide is poised to play an increasingly vital role in the creation of novel therapeutic agents.